Cas no 1267535-92-1 (2,6-Dimethyl-4-(methylthio)phenylboronic Acid)

• Product Name: 2,6-Dimethyl-4-(methylthio)phenylboronic Acid
• CAS No: 1267535-92-1
• MF: C₉H₁₃BO₂S
• MW: 196.074321508408
• MDL: MFCD32690980
• CID: 5060932
• Update Time: 2025-10-23

2,6-Dimethyl-4-(methylthio)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-(methylthio)phenylboronic Acid
• SY267108
• (2,6-Dimethyl-4-(methylthio)phenyl)boronic acid

• MDL： MFCD32690980
• Inchi： 1S/C9H13BO2S/c1-6-4-8(13-3)5-7(2)9(6)10(11)12/h4-5,11-12H,1-3H3
• InChI Key： ZVEOWAXMICJJSX-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(B(O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 65.8

Additional information on 2,6-Dimethyl-4-(methylthio)phenylboronic Acid

Comprehensive Guide to 2,6-Dimethyl-4-(methylthio)phenylboronic Acid (CAS No. 1267535-92-1): Properties, Applications, and Market Insights

2,6-Dimethyl-4-(methylthio)phenylboronic acid (CAS No. 1267535-92-1) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceuticals, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. With the growing demand for high-purity intermediates in drug discovery and agrochemical development, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 2,6-Dimethyl-4-(methylthio)phenylboronic acid features a boronic acid functional group (-B(OH)₂) attached to a substituted phenyl ring, which includes methyl and methylthio groups at specific positions. This unique arrangement enhances its reactivity and selectivity in coupling reactions, making it invaluable for constructing complex molecular architectures. Researchers often inquire about its solubility (typically soluble in organic solvents like THF and DMF), stability (requires storage under inert conditions), and handling precautions (non-hazardous under standard laboratory conditions).

One of the most searched questions about CAS 1267535-92-1 revolves around its applications in pharmaceutical intermediates. This compound serves as a key building block for synthesizing biologically active molecules, including potential kinase inhibitors and antiviral agents. Recent studies highlight its utility in developing PET radiotracers for medical imaging, aligning with the global trend toward personalized medicine. Additionally, its role in agrochemical research (e.g., designing novel pesticides with improved efficacy) has sparked interest among environmental scientists.

From an industrial perspective, the market for 2,6-Dimethyl-4-(methylthio)phenylboronic acid is driven by advancements in catalytic chemistry and green synthesis. Manufacturers emphasize its compatibility with palladium-catalyzed reactions, which are central to producing OLED materials and conductive polymers. Sustainability-focused innovations, such as solvent-free coupling protocols, further enhance its appeal. Analytical techniques like HPLC and NMR are routinely employed to verify its purity (>98%), a critical factor for end-users in the electronics and coatings industries.

Emerging trends also link 1267535-92-1 to battery technology, where boronic acid derivatives are explored as electrolyte additives to improve lithium-ion battery performance. This connection to renewable energy solutions positions the compound as a future-forward chemical. For laboratories seeking reliable suppliers, factors like batch-to-batch consistency, scalability, and regulatory compliance (e.g., REACH, FDA guidelines) dominate procurement discussions.

In summary, 2,6-Dimethyl-4-(methylthio)phenylboronic acid exemplifies the intersection of cutting-edge research and industrial utility. Its versatility in synthetic chemistry, combined with expanding applications in life sciences and advanced materials, ensures its relevance in a rapidly evolving chemical landscape. Ongoing studies on its derivatization potential and process optimization continue to unlock new possibilities, making it a compound worth monitoring for innovators across disciplines.